Cas no 320778-89-0 (Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-)

• Product Name: Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-
• CAS No: 320778-89-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20690806
• CID: 1449699
• PubChem ID: 11147848
• Update Time: 2025-06-08

Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-
• SCHEMBL3560579
• AC8198
• N-((1R,2R)-2-Aminocyclohexyl)acetamide
• N-[(1R,2R)-2-aminocyclohexyl]acetamide
• 320778-89-0

• MDL： MFCD20690806
• Inchi： 1S/C8H16N2O/c1-6(11)10-8-5-3-2-4-7(8)9/h7-8H,2-5,9H2,1H3,(H,10,11)/t7-,8-/m1/s1
• InChI Key： JDKZDCWZINFNFM-HTQZYQBOSA-N
• SMILES： O=C(C)N[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-

Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- (CAS No. 320778-89-0): A Comprehensive Overview

Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-, identified by its Chemical Abstracts Service number (CAS No. 320778-89-0), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group (-CO-) bonded to a nitrogen atom (-NH-). The unique structural feature of this molecule lies in its chiral center, specifically the (1R,2R)-configuration of the cyclohexyl ring, which imparts distinct stereochemical properties and influences its biological activity.

The synthesis of Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- involves a multi-step process that requires precise control over reaction conditions to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical outcome. This compound's structural motif, featuring a cyclohexylamine moiety attached to an acetamide backbone, makes it a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutics that leverage the unique properties of chiral amides. These compounds have shown promise in various pharmacological applications, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The cyclohexyl group in Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- contributes to its lipophilicity and potential for blood-brain barrier penetration, making it an attractive scaffold for CNS-targeting drugs.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have been exploring its utility in generating libraries of derivatives for high-throughput screening (HTS) to identify novel bioactive entities. The chiral nature of the molecule allows for the creation of enantiomerically pure compounds, which is crucial for drug development due to the differing biological activities that can arise from stereoisomers.

The pharmacological profile of Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- has been the subject of several preliminary studies. These investigations have revealed interesting interactions with various biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings have spurred further research into optimizing its pharmacokinetic and pharmacodynamic properties.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Acetamide, N-[(1R,2R)-2-aminocyclohexyl]-. Advanced computational techniques have enabled researchers to predict binding affinities, metabolic stability, and other critical parameters without the need for extensive experimental trials. This approach has not only accelerated the drug discovery process but also provided valuable insights into structure-activity relationships (SAR).

In addition to its pharmaceutical applications, this compound has shown promise in material science and industrial chemistry. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced performance characteristics. The chiral environment provided by the cyclohexyl group can influence polymer morphology and mechanical properties, leading to materials with tailored functionalities.

The synthesis and application of chiral compounds like Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- highlight the importance of stereochemistry in modern chemistry. The ability to control molecular handedness at the atomic level has far-reaching implications for drug design and material development. As research continues to uncover new applications for this class of compounds, their significance in both academic and industrial settings is likely to grow.

The future directions for research on Acetamide, N-[(1R,2R)-2-aminocyclohexyl]- include exploring its potential as an intermediate in large-scale synthesis and evaluating its safety profile through preclinical studies. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable therapeutic candidates. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can harness the full potential of this compound and contribute to advancements in medicine and materials science.